(4-(Methylthio)-2-(trifluoromethyl)phenyl)methanol

• Molecular Formula: C9H9F3OS
• Molecular Weight: 222.23 g/mol
• IUPAC Name: [4-methylsulfanyl-2-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C9H9F3OS/c1-14-7-3-2-6(5-13)8(4-7)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key: CLELOBFCLSITSI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)CO)C(F)(F)F

Description

(4-(Methylthio)-2-(trifluoromethyl)phenyl)methanol is a useful research compound. Its molecular formula is C9H9F3OS and its molecular weight is 222.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methylsulfanyl-2-trifluoromethyl-benzaldehyde (4.87 mmol) was dissolved in 5 mL of MeOH and the resulting solution was treated with NaBH4 (221.1 mg, 5.84 mmol). The reaction mixture was stirred at room temperature for 2 h. The solvent was evaporated and the residue was partitioned between CH2Cl2 and 1N HCl solution. The combined extracts were washed with brine, dried over Na2SO4. A small portion of extracts was evaporated to afford the desired product.